N-methoxy-N,4-dimethylpentanamide

• IUPAC Name: N-methoxy-N,4-dimethylpentanamide
• InChI: InChI=1S/C8H17NO2/c1-7(2)5-6-8(10)9(3)11-4/h7H,5-6H2,1-4H3
• InChI Key: MDGCVWMLCLCXCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(=O)N(C)OC
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol

Description

N-methoxy-N,4-dimethylpentanamide is a chemical compound with the CAS Number: 625852-40-6. It has a molecular weight of 159.23. The compound is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H17NO2/c1-7(2)5-6-8(10)9(3)11-4/h7H,5-6H2,1-4H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The compound’s molecular formula is C8H17NO2.

Scientific Research Applications

• Neuroendocrine Markers and Mindfulness Effects :

  • Inhalation of a substance similar to N-methoxy-N,4-dimethylpentanamide significantly affected cortisol levels and decreased IL-6 concentrations in saliva. This change was not correlated with mental health ratings or psychedelic experience. Post-session, there was an increase in non-judgment and a decrease in depression ratings (Uthaug et al., 2019).

• Carcinogenicity Studies :

  • A study found that certain derivatives of this compound induced high incidences of squamous-cell carcinomas in rats. These findings highlight potential carcinogenic properties in certain contexts (Miller & Miller, 1961).

• Synthesis of Hybrid Ligands :

  • The synthesis of new compounds with structures related to this compound was achieved, indicating its utility in creating hybrid or chelate ligands with high π-density at the phosphorus atom (Aluri et al., 2014).

• Chemotherapy Drug Development :

  • A cytotoxic dolastatin 10 derivative, structurally related to this compound, was studied for its pharmacokinetics and dose-limiting toxicities in patients with advanced solid tumors, demonstrating its potential in chemotherapy drug development (De Jonge et al., 2005).

• Photochemical Reactions :

  • N,N-dimethylpyruvamide, a compound with a similar structure, was studied for its photoreactions, yielding various products. This indicates potential applications in photochemistry (Shima et al., 1984).

• Analytical Method Development :

  • An analytical method was developed for evaluating N,N-Dimethylformamide, a compound related to this compound. This method is essential for quality control in pharmaceutical product development (Olivier et al., 2007).

• Antifungal Effects :

  • Derivatives of this compound exhibited significant antifungal activity against various fungi types. This suggests potential applications in developing antifungal agents (Jafar et al., 2017).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.